Cas no 1361733-91-6 (Methyl 2-(aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetate)

• Product Name: Methyl 2-(aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetate
• CAS No: 1361733-91-6
• MF: C₁₁H₁₄F₂N₂O₃
• MW: 260.237269878387
• CID: 4931835
• Update Time: 2025-06-11

Methyl 2-(aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetate

• Inchi： 1S/C11H14F2N2O3/c1-17-8-3-6(4-9(16)18-2)15-7(5-14)10(8)11(12)13/h3,11H,4-5,14H2,1-2H3
• InChI Key： YEZNDSNPCQMJBK-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(CC(=O)OC)N=C1CN)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 279
• XLogP3: 0.2
• Topological Polar Surface Area: 74.4

Additional information on Methyl 2-(aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetate

Research Briefing on Methyl 2-(aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetate (CAS: 1361733-91-6)

The compound Methyl 2-(aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetate (CAS: 1361733-91-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine core and functional groups, is being explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a subject of interest for researchers aiming to develop novel pharmacophores.

One of the key areas of investigation has been the synthesis and optimization of Methyl 2-(aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetate. Researchers have developed efficient synthetic routes to produce this compound with high yield and purity, which is crucial for further pharmacological evaluations. The presence of the difluoromethyl group and the aminomethyl moiety in the structure suggests potential interactions with biological targets, such as enzymes or receptors, which could be leveraged for therapeutic purposes.

Recent pharmacological studies have explored the biological activity of this compound, particularly its potential as an inhibitor or modulator of specific biochemical pathways. Preliminary results indicate that Methyl 2-(aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetate exhibits promising activity against certain disease-relevant targets, although further in vitro and in vivo studies are required to fully elucidate its mechanism of action and therapeutic potential. These findings highlight the compound's relevance in the development of new treatments for conditions such as inflammatory diseases, metabolic disorders, or even certain types of cancer.

In addition to its pharmacological properties, the compound's physicochemical characteristics, such as solubility, stability, and bioavailability, have been subjects of recent research. Understanding these properties is essential for formulating the compound into a viable drug candidate. Computational modeling and structure-activity relationship (SAR) studies have also been employed to optimize the molecule's efficacy and reduce potential off-target effects, demonstrating the interdisciplinary approach taken in its development.

Looking ahead, the research community is keen to explore the translational potential of Methyl 2-(aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetate. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in advancing this compound through preclinical and clinical stages. Future studies are expected to focus on identifying its precise molecular targets, evaluating its safety profile, and optimizing its pharmacokinetic properties to enhance its therapeutic index.

In conclusion, Methyl 2-(aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetate represents a promising candidate in the realm of drug discovery. Its unique chemical structure and preliminary biological activity warrant further investigation, with the potential to contribute to the development of novel therapeutics. As research progresses, this compound may emerge as a key player in addressing unmet medical needs, underscoring the importance of continued investment in its study and development.